N-{1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide
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Description
Scientific Research Applications
- Researchers have synthesized novel 1,2,4-triazole derivatives, including compounds related to our target molecule . These derivatives were evaluated for their cytotoxic activity against human cancer cell lines (MCF-7, Hela, and A549). Some compounds exhibited promising cytotoxic effects, particularly against Hela cells. Additionally, safety assessments indicated selectivity against cancerous cells while sparing normal cells.
- Aromatase inhibitors play a vital role in breast cancer treatment. Researchers have explored 4-N-nitrophenyl substituted amino-4H-1,2,4-triazole derivatives as aromatase inhibitors . Understanding their binding modes in the aromatase enzyme pocket can guide drug development.
- While not directly related to cancer, 1,2,4-triazole derivatives have antimicrobial potential. The compound’s structural features may contribute to inhibiting microbial growth .
- Triazole derivatives find applications as corrosion inhibitors . Their ability to form protective layers on metal surfaces makes them valuable in preventing corrosion.
- Triazole-based compounds serve as ligands in coordination chemistry . Their nitrogen atoms facilitate coordination with metal ions.
- The “click chemistry” approach has been used to synthesize N-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamides . These compounds exhibit antiproliferative activity.
Anticancer Activity
Aromatase Inhibition
Antimicrobial Properties
Corrosion Inhibition
Coordination Chemistry
Click Chemistry and Drug Design
properties
IUPAC Name |
N-[1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N5O2S/c1-16-9-13-14-12(16)8-17-6-2-3-10(7-17)15-20(18,19)11-4-5-11/h9-11,15H,2-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVLLSFRFWRGMKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1CN2CCCC(C2)NS(=O)(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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